Cas no 142386-69-4 (Hygrolidin,23-deethyl-2-demethyl-2-methoxy-23-methyl-19-O-methyl- (9CI))

• Product Name: Hygrolidin,23-deethyl-2-demethyl-2-methoxy-23-methyl-19-O-methyl- (9CI)
• CAS No: 142386-69-4
• MF: C₃₈H₅₈O₁₂
• MW: 706.859933376312
• CID: 184324
• PubChem ID: 23305204
• Update Time: 2025-04-19

Hygrolidin,23-deethyl-2-demethyl-2-methoxy-23-methyl-19-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hygrolidin,23-deethyl-2-demethyl-2-methoxy-23-methyl-19-O-methyl- (9CI)
• (E)-4-[2-[3-hydroxy-4-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]pentan-2-yl]-2-methoxy-5,6-dimethyloxan-4-yl]oxy-4-oxobut-2-enoi
• methyl 3-O-[(2E)-3-carboxyprop-2-enoyl]-2,4-dideoxy-1-C-{2-hydroxy-3-[(4E,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxooxacyclohexadeca-4,6,12,14-tetraen-2-yl]-1-methylbutyl}-4,5-dimethylpentopyranoside
• PD 118576-A3
• (E)-4-[2-[3-hydroxy-4-[(4E,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]pentan-2-yl]-2-methoxy-5,6-dimethyloxan-4-yl]oxy-4-oxobut-2-enoic acid
• 142386-69-4
• (E)-4-[2-[3-hydroxy-4-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]pentan-2-yl]-2-methoxy-5,6-dimethyloxan-4-yl]oxy-4-oxobut-2-enoic acid

• Inchi： 1S/C38H58O12/c1-21-13-12-14-29(45-9)36(49-37(44)30(46-10)19-22(2)18-24(4)34(42)23(3)17-21)26(6)35(43)27(7)38(47-11)20-31(25(5)28(8)50-38)48-33(41)16-15-32(39)40/h12-16,18-19,23-29,31,34-36,42-43H,17,20H2,1-11H3,(H,39,40)/b14-12+,16-15+,21-13+,22-18+,30-19+
• InChI Key： ZWMTYHCJEIXKOA-SDGWHLRSSA-N
• SMILES： O1C(C)C(C)C(CC1(C(C)C(C(C)C1C(C=CC=C(C)CC(C)C(C(C)C=C(C)C=C(C(=O)O1)OC)O)OC)O)OC)OC(/C=C/C(=O)O)=O |c:18,27,30,t:16|

Computed Properties

• Exact Mass: 706.392827
• Monoisotopic Mass: 706.392827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 11
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.4
• Topological Polar Surface Area: 167

Experimental Properties

• Density: 1.17
• Boiling Point: 819°Cat760mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.537

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues